molecular formula C7H11NO2S B8297536 thioacetic acid S-cyclopropylcarbamoylmethyl ester

thioacetic acid S-cyclopropylcarbamoylmethyl ester

Cat. No.: B8297536
M. Wt: 173.24 g/mol
InChI Key: CADKVHDTKJDPMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thioacetic acid S-cyclopropylcarbamoylmethyl ester is a useful research compound. Its molecular formula is C7H11NO2S and its molecular weight is 173.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11NO2S

Molecular Weight

173.24 g/mol

IUPAC Name

S-[2-(cyclopropylamino)-2-oxoethyl] ethanethioate

InChI

InChI=1S/C7H11NO2S/c1-5(9)11-4-7(10)8-6-2-3-6/h6H,2-4H2,1H3,(H,8,10)

InChI Key

CADKVHDTKJDPMY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)SCC(=O)NC1CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-N-cyclopropyl-acetamide (58.1 g, 0.435 mol) in dichloromethane (700 ml) at 0° C. is added thiolactic acid (49.65 g, 0.652 mol). The mixture is stirred at 0° C. for 5 minutes, then TEA (88.0 g, 0.870 mol) is added very slowly (exothermic reaction). The mixture is stirred at 0° C. for 2 hours, then poured over 700 ml of water with stirring. The aqueous layer is acidified to pH2 with 5 N HCl, and the layers are shaken and separated. The aqueous layer is extracted with dichloromethane (2×400 ml). The combined organic layers are washed with brine, then dried (anhydrous magnesium sulfate), filtered, and concentrated to give the title compound as a yellow-orange solid (74.5 g, 99%). Mass (m/z): 174.1 (M++1).
Quantity
58.1 g
Type
reactant
Reaction Step One
Quantity
49.65 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
[Compound]
Name
TEA
Quantity
88 g
Type
reactant
Reaction Step Two
Name
Quantity
700 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
99%

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